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Compound of Interest

Compound Name: Triethylene Glycol

Cat. No.: B049594

For researchers, scientists, and drug development professionals, meticulous adherence to
safety protocols is paramount, extending to the responsible disposal of all chemical
substances. Triethylene glycol (TEG), a common solvent and reagent, requires careful
management to ensure laboratory safety and environmental protection. This guide provides
essential, step-by-step procedures for the proper disposal of triethylene glycol, aligning with
best practices in laboratory safety and chemical handling.

Immediate Safety and Logistical Information

Pure, unused triethylene glycol is generally not classified as a hazardous waste under federal
regulations such as the Resource Conservation and Recovery Act (RCRA).[1] However, it is
crucial to recognize that the classification of TEG waste can be altered by contamination with
other laboratory chemicals, potentially rendering it a hazardous waste.[2][3] Therefore, a
thorough waste characterization is the essential first step in determining the appropriate
disposal pathway.[3]

Key Regulatory and Safety Data Summary
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Parameter Value / Information Source
RCRA Hazardous Waste Not typically classified as 2]
Status (Unused TEG) hazardous waste.

Required to determine if
Waste Characterization contamination has rendered [3]

the waste hazardous.

Must be managed as
) ] hazardous waste if it exhibits
Disposal of Contaminated TEG o o [5103]
characteristics of ignitability,

corrosivity, reactivity, or toxicity.

Absorb with inert material (e.g.,
) sand, diatomite), collect in a
Spill Management ) ) ] [6]
suitable container, and dispose

of properly.[6]

Safety goggles with side-
Personal Protective Equipment  shields, chemical-resistant 6]

(PPE) gloves, and a lab coat are

recommended.

Do not dispose of triethylene

Prohibited Disposal Method glycol down the sanitary sewer.  [6][7]
[61[7]

Detailed Disposal Protocol for a Laboratory Setting

The following protocol outlines the standard operating procedure for the disposal of triethylene
glycol from a research or drug development laboratory.

1. Waste Characterization:

e Unused/Pure Triethylene Glycol: If the TEG is in its original, unopened container or is
otherwise uncontaminated, it can generally be managed as non-hazardous chemical waste.

o Used/Contaminated Triethylene Glycol: If the TEG has been used in a process where it
may have come into contact with hazardous materials, it must be treated as hazardous
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waste until proven otherwise through analysis.[3]
. Waste Segregation and Collection:

Dedicated Waste Container: Use a clearly labeled, chemically compatible, and leak-proof
container for collecting TEG waste. The original product container is often a suitable choice.

[6]

Labeling: The container must be clearly labeled with "Waste Triethylene Glycol" and a list of
any potential contaminants with their approximate concentrations. If the waste is determined
to be hazardous, it must be labeled with the words "Hazardous Waste."[3][6]

Segregation: Do not mix triethylene glycol waste with other waste streams, especially
those that are incompatible.[6]

. Storage of Waste:

Designated Area: Store the sealed waste container in a designated and well-ventilated
satellite accumulation area (SAA) that is away from sources of ignition and incompatible
materials.[6]

Container Integrity: Ensure the waste container is kept tightly closed except when adding
waste.

. Disposal Arrangement:

Contact Environmental Health and Safety (EHS): Notify your institution's EHS department or
a licensed chemical waste disposal contractor to schedule a pickup for the waste.[6]

Documentation: Complete all required waste disposal forms provided by your EHS office,
ensuring an accurate description of the waste.[6]

. Final Disposal Method:

The ultimate disposal of triethylene glycol should be conducted by a licensed and approved
facility.[6] The preferred method for disposal is typically controlled incineration in a chemical
incinerator.[6]
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Logical Workflow for Triethylene Glycol Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of triethylene glycol.
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Triethylene Glycol Disposal Workflow
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Caption: Disposal workflow for triethylene glycol.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
triethylene glycol, fostering a secure research environment and upholding their commitment
to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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